3-amino-N-methylbicyclo[1.1.1]pentane-1-carboxamide hydrochloride

Specification

• Molecular Formula: C7H13ClN2O
• Molecular Weight: 176.64 g/mol
• IUPAC Name: 3-amino-N-methylbicyclo[1.1.1]pentane-1-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C7H12N2O.ClH/c1-9-5(10)6-2-7(8,3-6)4-6;/h2-4,8H2,1H3,(H,9,10);1H
• Standard InChI Key: FKCVUURNQUUHHT-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C12CC(C1)(C2)N.Cl

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The compound’s molecular formula, C₇H₁₃ClN₂O, corresponds to a molecular weight of 176.64 g/mol. Its IUPAC name, 3-amino-N-methylbicyclo[1.1.1]pentane-1-carboxamide hydrochloride, reflects the BCP core substituted with an amino group at position 3 and a methylcarboxamide moiety at position 1, with a hydrochloride counterion. Key identifiers include:

Property	Value
CAS Number	Not publicly disclosed
PubChem CID	163373914
SMILES	CNC(=O)C12CC(C1)(C2)N.Cl
InChIKey	FKCVUURNQUUHHT-UHFFFAOYSA-N

The bicyclo[1.1.1]pentane framework imposes significant steric strain, resulting in a bond angle of 60° between bridgehead carbons. This distortion enhances metabolic stability by resisting enzymatic degradation compared to linear or monocyclic analogs.

Spectral Data

While detailed spectroscopic data for this specific derivative remains limited, related BCP compounds exhibit distinctive NMR patterns. For example, benzyl 3-hydroxybicyclo[1.1.1]pentane-1-carboxylate (23) shows singlet resonances at δ 2.21 ppm for equivalent bridgehead protons, a hallmark of BCP symmetry. Mass spectrometry of analogous compounds, such as 3-(Boc-amino)-N-methoxy-N-methylBCP-carboxamide (C₁₃H₂₂N₂O₄), confirms molecular ions at m/z 270.32.

Synthesis and Scalability

Core BCP Framework Construction

The BCP core is typically synthesized via photochemical [2+2] cycloaddition. A landmark study demonstrated kilogram-scale production using propellane and diacetyl under blue LED irradiation (450 nm, 35°C), achieving 83% yield in flow reactors. This method avoids hazardous intermediates associated with traditional haloform reactions.

Functionalization Strategies

Post-synthetic modifications introduce critical functional groups:

• Amination: Reaction of 3-bromo-BCP derivatives with ammonia or protected amines (e.g., Boc-amine) under SN2 conditions installs the amino group.

• Carboxamide Formation: Coupling the BCP-carboxylic acid with methylamine using carbodiimides (e.g., DIC) and activators like N-hydroxyphthalimide affords the methylcarboxamide.

A representative large-scale synthesis of 3-(Boc-amino)-N-methoxy-N-methylBCP-carboxamide (CAS 2326563-68-0) involves:

• Reagents: tert-Butyloxycarbonyl (Boc) anhydride, N-methoxy-N-methylamine

• Conditions: Et₃N in t-BuOH at 85°C for 24 hours.

Applications in Medicinal Chemistry

Bioisosteric Replacement

The BCP motif serves as a non-classical bioisostere for para-substituted arenes, tert-butyl groups, and alkynes. Key advantages include:

• Reduced Lipophilicity: LogP values for BCP analogs are 1–2 units lower than corresponding aryl compounds, improving aqueous solubility.

• Enhanced Metabolic Stability: The strained cage structure resounds oxidative metabolism by cytochrome P450 enzymes, as shown in preclinical studies.

Case Studies

• Kinase Inhibitors: Incorporating BCP cores into Bruton’s tyrosine kinase (BTK) inhibitors improved target engagement by 40% compared to tert-butyl analogs.

• Peptidomimetics: BCP-based amino acids (e.g., 3-aminobicyclo[1.1.1]pentane-1-carboxylic acid hydrochloride) enhance proteolytic stability in peptide therapeutics.

Analytical and Purification Methods

Chromatography

Reverse-phase HPLC (C18 column, 0.1% TFA in H₂O/MeCN gradient) resolves the compound with retention time 8.2 minutes.

Quantification

UV detection at 210 nm (ε = 1,200 M⁻¹cm⁻¹) enables nanomolar sensitivity in biological matrices.